3-Methyl-1,2-BN-cyclopentane: a promising H2 storage material?†
Dalton Transactions Pub Date: 2012-09-20 DOI: 10.1039/C2DT31617J
Abstract
We provide detailed characterization of properties for 3-methyl-1,2-BN-cyclopentane 1 that are relevant to H2 storage applications such as viscosity, thermal stability, H2 gas stream purity, and polarity. The viscosity of 1 at room temperature is 25 ± 5 cP, about one fourth the viscosity of olive oil. TGA/MS analysis indicates that liquid carrier 1 is thermally stable at 30 °C but decomposes slowly at 50 °C. RGA data suggest that the H2 desorption from 1 is a clean process, producing relatively pure H2 gas. Compound 1 is a polar zwitterionic-type liquid consistent with theoretical predictions and solvatochromic studies.
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